Cas no 16828-11-8 (Sulfuric acid, aluminium salt (3:2), hexadecahydrate)

• Product Name: Sulfuric acid, aluminium salt (3:2), hexadecahydrate
• CAS No: 16828-11-8
• MF: Al₂H₃₂O₂₈S₃
• MW: 630.395359039307
• MDL: MFCD00149137
• CID: 139419
• Update Time: 2025-06-14

Sulfuric acid, aluminium salt (3:2), hexadecahydrate Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, aluminium salt (3:2), hexadecahydrate
• Aluminum sulfate hexadecahydrate
• aluminum,sulfuric acid,octahydrate
• ALUMINUM SULFATE
• Aluminum sulfate hexahydrate
• ALUMINUM SULFATE,HYDRATE,ACS
• Aluminium sulphate
• Aluminium sulphate hexadecahydrate
• ALUM
• LIQUID ALUM
• AluminiumSulphateAr
• Aluminium Sulphate Fcc
• EZNA KIT TOTAL RNA MIDI
• ALUMINUM SULFATE 16-HYDRATE
• AluminiumSulphate,>98%
• aluminumsulfatehexahydrate

• MDL： MFCD00149137
• Inchi： 1S/2Al.3H2O4S.16H2O/c;;3*1-5(2,3)4;;;;;;;;;;;;;;;;/h;;3*(H2,1,2,3,4);16*1H2/q2*+3;;;;;;;;;;;;;;;;;;;/p-6
• InChI Key： TYYRFZAVEXQXSN-UHFFFAOYSA-H
• SMILES： S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].[Al+3].[Al+3].O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 636.03400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 81.3
• Covalently-Bonded Unit Count: 13
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 2.71 g/mL at 25 °C(lit.)
• Melting Point: 770 °C (dec.)(lit.)
• PSA: 413.60000
• LogP: -1.12540
• Solubility: Not determined

Sulfuric acid, aluminium salt (3:2), hexadecahydrate Security Information

• Hazardous Material transportation number：UN3260 - class 8 - PG 3 - RQ - Corrosive solid, acidic, inorganic, n.o.s., HI: all
• WGK Germany：1
• Hazard Category Code： R41: risk of serious eye damage. R37/38: irritating to respiratory tract and skin.
• Safety Instruction： S26-S39
• RTECS：BD1700000
• Hazardous Material Identification：
• Risk Phrases：R37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sulfuric acid, aluminium salt (3:2), hexadecahydrate

Recent Advances in the Study of Sulfuric Acid, Aluminium Salt (3:2), Hexadecahydrate (CAS: 16828-11-8)

The chemical compound Sulfuric acid, aluminium salt (3:2), hexadecahydrate, with the CAS number 16828-11-8, is a hydrated form of aluminium sulfate. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications, including its use as a coagulant in water treatment, a mordant in dyeing, and its potential therapeutic properties. Recent studies have explored its molecular mechanisms, stability, and novel applications in biomedical fields, making it a subject of ongoing scientific inquiry.

One of the key areas of research has focused on the compound's role in drug formulation and delivery. A 2023 study published in the Journal of Pharmaceutical Sciences investigated the use of aluminium sulfate hydrates as excipients in tablet formulations. The study highlighted the compound's ability to enhance the stability of active pharmaceutical ingredients (APIs) under varying environmental conditions, particularly in humid climates. The researchers employed X-ray diffraction (XRD) and thermal analysis to characterize the crystalline structure and hydration behavior of 16828-11-8, providing insights into its performance as a pharmaceutical excipient.

Another significant development is the exploration of 16828-11-8 in antimicrobial applications. A recent paper in Applied Microbiology and Biotechnology demonstrated the compound's efficacy against a range of Gram-positive and Gram-negative bacteria. The study proposed a mechanism involving the disruption of bacterial cell membranes by the aluminium ions, leading to cell lysis. This finding opens new avenues for the development of aluminium-based antimicrobial agents, particularly in the context of increasing antibiotic resistance.

In addition to its pharmaceutical applications, research has also delved into the environmental impact of 16828-11-8. A 2024 study in Environmental Science and Technology examined the long-term effects of aluminium sulfate hydrates in water treatment processes. The study reported that while the compound is effective in removing contaminants, its accumulation in aquatic ecosystems could pose risks to marine life. These findings underscore the need for sustainable alternatives or modified usage protocols to mitigate environmental harm.

Looking ahead, the potential therapeutic applications of 16828-11-8 are being explored in oncology. Preliminary in vitro studies have shown that aluminium sulfate hydrates can induce apoptosis in certain cancer cell lines, although the exact mechanisms remain under investigation. Researchers are particularly interested in its role as an adjuvant in cancer immunotherapy, where it may enhance the immune response to tumor antigens. Clinical trials are expected to commence in the next two years to evaluate its safety and efficacy in human subjects.

In conclusion, Sulfuric acid, aluminium salt (3:2), hexadecahydrate (CAS: 16828-11-8) continues to be a compound of great interest in multiple scientific disciplines. Its applications in pharmaceuticals, antimicrobial agents, and environmental science highlight its versatility, while ongoing research promises to uncover new uses and improve existing ones. Future studies will likely focus on optimizing its properties for specific applications and addressing any associated environmental or health concerns.